Cas no 53823-02-2 (1H-Inden-1-one,2,3-dihydro-4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-)

• Product Name: 1H-Inden-1-one,2,3-dihydro-4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-
• CAS No: 53823-02-2
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 372564
• PubChem ID: 3085044
• Update Time: 2025-04-19

1H-Inden-1-one,2,3-dihydro-4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-
• Onitin
• 4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-3H-inden-1-one
• [ "" ]
• 1H-Inden-1-one, 2,3-dihydro-4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-
• HY-N3136
• 4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethylindanone
• 53823-02-2
• 2,3-Dihydro-4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-1H-inden-1-one; 2,2,5,7-Tetramethyl-4-hydroxy-6-(2-hydroxyethyl)indanone
• SCHEMBL16489156
• DTXSID20202105
• 4-Hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-3-Dihydro-1H-inden-1-one
• CS-0023338
• B0005-123296
• AKOS022663882
• FS-9991
• CHEBI:196151
• CHEMBL261243
• DTXCID80124596
• DA-56448

• Inchi： 1S/C15H20O3/c1-8-10(5-6-16)9(2)13(17)11-7-15(3,4)14(18)12(8)11/h16-17H,5-7H2,1-4H3
• InChI Key： IWRJCMQFEMXOML-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=C(CCO)C(C)=C(C=2CC1(C)C)O

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 2.5

Experimental Properties

• Color/Form: Powder
• Density: 1.156
• Boiling Point: 445.3°C at 760 mmHg
• Flash Point: 237.3°C
• Refractive Index: 1.57
• PSA: 57.53000
• LogP: 2.30880
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1H-Inden-1-one,2,3-dihydro-4-hydroxy-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones